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Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

Chemical & Functional Comparison

The table below summarizes the core differences between catechol and pyrocatechol sulfate.

Property Catechol (Pyrocatechol) Pyrocatechol Sulfate
Chemical Benzene-1,2-diol [1] Sulfated conjugate of catechol [2]
Structure
IUPAC Name Benzene-1,2-diol [1] 2-hydroxyphenyl hydrogen sulfate [2]
Molecular CeHeO2 [1] [3] [4] CeHeOsS [2] [5]
Formula
Molecular 110.11 g/mol [3] [4] 190.17 g/mol [5]
Weight
CAS Number 120-80-9 [3] [4] 4918-96-1 [2] [5]
Appearance White to brown feathery or crystalline White solid [2]
solid [1] [3]
Stability Air and light sensitive, discolors upon Stable when stored at 2-8°C [2]

exposure [3]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.smolecule.com/products/s616087?utm_src=pdf-interest
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://en.wikipedia.org/wiki/Catechol
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://en.wikipedia.org/wiki/Catechol
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://en.wikipedia.org/wiki/Catechol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7300091.htm
https://www.chemspider.com/Chemical-Structure.13837760.html
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7300091.htm
https://www.chemspider.com/Chemical-Structure.13837760.html
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7300091.htm
https://www.chemspider.com/Chemical-Structure.13837760.html
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://en.wikipedia.org/wiki/Catechol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7300091.htm
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7300091.htm
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.smolecule.com/products/s616087?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Property Catechol (Pyrocatechol) Pyrocatechol Sulfate
Primary Industrial chemical precursor; Endogenous metabolite from diet
Role/Source naturally occurs in trace amounts [1] (berries, coffee) and gut microbiota [2] [5]

| Key Biological Activities | - Substrate for Catechol O-Methyltransferase (COMT) [6]

e Used in photography and as a developer [1] | - Potential biomarker for kidney function, whole grain

intake, coffee consumption [2] [5]
e Modulates brain health and cardiomyocyte beating [2] [5] | | Toxicity & Handling | Toxic by ingestion
and skin contact; skin irritant; suspected carcinogen [1] [3] | Warning; causes skin and eye irritation

(2] |

Metabolic Relationship and Pathways

Catechol and pyrocatechol sulfate are connected through a key metabolic pathway. Catechol, whether from
dietary sources or as a metabolite of benzene, can be sulfated in the body to form the more water-soluble
pyrocatechol sulfate, which is then excreted in urine [2] [5]. This sulfonation reaction is a classic Phase IT
detoxification process, primarily catalyzed by sulfotransferase (SULT) enzymes, which increases the

compound's solubility for elimination.
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Metabolic pathway of catechol to pyrocatechol sulfate for excretion.

Research Context & Experimental Notes

In research, pyrocatechol sulfate is recognized as a phenolic metabolite studied in metabolomics and
microbiome research [2]. Its levels in human plasma and urine are connected to food ingestion (like berries
and coffee) and the condition of the gut microbiota, making it a potential biomarker for various physiological

states [2] [5].
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e Biomarker Research: When designing experiments to measure pyrocatechol sulfate as a
biomarker, focus on plasma or urine samples. Its levels can indicate whole grain intake, habitual
coffee drinking, and kidney function, as it is cleared by dialysis [2] [5].

¢ Handling and Storage: Commercially available pyrocatechol sulfate (=95% purity by H-NMR) is
typically supplied as a white solid and should be stored at 2-8°C to maintain stability [2]. In contrast,
catechol is air and light sensitive, often turning brown and requiring storage below 30°C [1] [3].

Catechol in Biological Systems

Catechol itself is a key substrate for the enzyme Catechol O-Methyltransferase (COMT) [6]. COMT plays
a critical role in the metabolism of catecholamine neurotransmitters (like dopamine and noradrenaline) and
catechol drugs (like L-DOPA), transferring a methyl group to inactivate them [6]. This interaction is a major

focus in neuroscience and pharmacology, particularly for treating Parkinson's disease [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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